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Compound of Interest

Compound Name: Isosulfazecin

Cat. No.: B608137

Introduction

Isosulfazecin is a naturally occurring monobactam antibiotic, a class of 3-lactam compounds
characterized by a monocyclic 3-lactam ring structure. It was first isolated from the acidophilic
bacterium Pseudomonas mesoacidophila.[1] As a member of the B-lactam family, its
mechanism of action is centered on the disruption of bacterial cell wall synthesis, a pathway
essential for bacterial viability. Isosulfazecin is an epimeric isomer of sulfazecin, another
monobactam antibiotic produced by Pseudomonas.[1] This guide provides a detailed overview
of the chemical structure, biological activity, and relevant experimental methodologies for
Isosulfazecin.

Chemical Structure and Physicochemical Properties

Isosulfazecin is an oligopeptide with a distinct molecular architecture. The core of the
molecule is the 2-azetidinone (-lactam) ring, which is N-sulfonated. Attached to this ring are a
methoxy group and a side chain derived from L-alanine and D-glutamic acid.[1]
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Property Value

(2R)-2-amino-5-[[(2S)-1-[[(3R)-3-methoxy-2-0x0-
IUPAC Name 1-sulfoazetidin-3-ylJamino]-1-oxopropan-2-

ylJamino]-5-oxopentanoic acid

Molecular Formula C12H20N409S

C--INVALID-LINK--NC(=O)CC--INVALID-LINK--

SMILES
N
InChl Key MOBOUQJWGBVNCR-QRPMWFLTSA-N
CAS Number 77900-75-5
Property Description Citation

Molecular Weight 396.37 g/mol

Crystalline solid (from 70%
Appearance [1]
agueous methanol)

Contains a B-lactam ring, a
Key Structural Features methoxyl group, and a [1]

sulfonate group.

) Acid hydrolysis yields L-
Hydrolysis Products ] ] ] [1]
alanine and D-glutamic acid.

Mechanism of Action: Inhibition of Cell Wall
Synthesis

Like other B-lactam antibiotics, Isosulfazecin's antibacterial activity stems from its ability to
inhibit the synthesis of the bacterial cell wall. The strained B-lactam ring mimics the D-Ala-D-Ala
moiety of the peptidoglycan precursors. This structural similarity allows the antibiotic to bind to
the active site of Penicillin-Binding Proteins (PBPs), which are bacterial enzymes essential for
the final steps of peptidoglycan synthesis. The acylation of PBPs by Isosulfazecin is an
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irreversible reaction that inactivates the enzyme, thereby halting cell wall construction. This
leads to the weakening of the cell wall, cell lysis, and ultimately, bacterial death.
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Figure 1: Mechanism of Action of Isosulfazecin
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Figure 1: Mechanism of Action of Isosulfazecin

Antibacterial Spectrum

Specific quantitative data for Isosulfazecin's minimum inhibitory concentrations (MICs) are not
widely available in the public domain. However, the original characterization studies provide a
qualitative summary of its activity.[1] The antibiotic demonstrates modest activity against a
range of standard Gram-positive and Gram-negative bacteria but shows significantly enhanced
potency against bacterial mutants that are hypersensitive to 3-lactam antibiotics.[1]
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Bacterial Type Activity Level Notes Citation
Gram-positive General observation

) Weak - . [1]
bacteria from initial screening.
Gram-negative General observation

) Weak o ] [1]
bacteria from initial screening.

Indicates specific
B-lactam ]
N targeting of the cell
hypersensitive Strong ) [1]
wall synthesis
mutants
pathway.

Experimental Protocols
Fermentation and Isolation of Isosulfazecin

This protocol is based on the methodology described for the production of Isosulfazecin from
Pseudomonas mesoacidophila.[1]

o Culture Preparation: Inoculate a seed culture of Pseudomonas mesoacidophila sp. nov. in a
suitable nutrient broth and incubate until a sufficient cell density is reached.

e Production Fermentation:

o Medium: Use a production medium consisting of nutrient broth supplemented with glycerol
and sodium thiosulfate.

o Conditions: Conduct the fermentation under aerated conditions at an appropriate
temperature for the growth of the acidophilic pseudomonad. Isosulfazecin is produced in
parallel with bacterial growth.

o Monitoring: Monitor the production of Isosulfazecin using a suitable bioassay or
chromatographic method.

¢ Harvesting: After the fermentation is complete, remove the bacterial cells from the culture
broth by centrifugation or filtration. The supernatant contains the crude Isosulfazecin.

e Initial Purification (Charcoal Adsorption):
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o Pass the clarified broth through a column packed with activated charcoal.
o Wash the column to remove impurities.

o Elute the adsorbed Isosulfazecin using an appropriate solvent system (e.g., aqueous

acetone or methanol).

 lon-Exchange Chromatography:

o Further purify the eluate from the charcoal column using anion-exchange chromatography
to separate Isosulfazecin from other charged molecules.

o Apply the sample to the column and elute with a salt gradient (e.g., NaCl).
o Crystallization:
o Combine and concentrate the active fractions from the ion-exchange chromatography.

o Crystallize the purified Isosulfazecin from a 70% aqueous methanol solution to obtain the
final product.[1]

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC of Isosulfazecin can be determined using the broth microdilution method, following
guidelines such as those from the Clinical and Laboratory Standards Institute (CLSI).

o Preparation of Antibiotic Stock: Prepare a stock solution of purified Isosulfazecin in a
suitable sterile solvent or diluent at a known concentration (e.g., 1280 pg/mL).

e Preparation of Microtiter Plates:

o Dispense 100 pL of sterile Mueller-Hinton Broth (MHB) into all wells of a 96-well microtiter
plate.

o Add 100 pL of the Isosulfazecin stock solution to the first column of wells, resulting in a
1:2 dilution.
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o Perform a two-fold serial dilution by transferring 100 pL from the first column to the
second, and so on, across the plate, discarding the final 100 pL from the last dilution
column. This creates a range of antibiotic concentrations.

e Inoculum Preparation:
o Culture the test bacterium on an appropriate agar medium overnight.

o Suspend several colonies in saline to match the turbidity of a 0.5 McFarland standard
(approximately 1.5 x 10°8 CFU/mL).

o Dilute this suspension in MHB to achieve a final inoculum concentration of approximately
5 x 10”5 CFU/mL in the microtiter plate wells.

e Inoculation: Add 5 pL of the standardized bacterial inoculum to each well (except for a
sterility control well). The final volume in each well will be approximately 105 pL.

 Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.

» Reading the MIC: The MIC is defined as the lowest concentration of Isosulfazecin that
completely inhibits visible growth of the bacterium. This is determined by visual inspection of
the wells for turbidity.

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow from the production of Isosulfazecin to its
characterization and activity assessment.
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Figure 2: Isosulfazecin Production and Analysis Workflow

Conclusion

Isosulfazecin represents an interesting member of the monobactam family of antibiotics. Its

biosynthesis by an acidophilic Pseudomonas species and its unique chemical structure, being

an epimer of sulfazecin, provide valuable insights into the natural diversity of 3-lactam
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compounds. While its broad-spectrum activity is limited, its potent effect on [3-lactam-
hypersensitive mutants confirms its specific mechanism of action through the inhibition of cell
wall synthesis. The detailed protocols for its production and evaluation serve as a foundation
for further research into its properties, potential modifications, and application in studying
bacterial resistance mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

